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Compound of Interest

Compound Name: 1-Methyl-2-phenylindole

Cat. No.: B182965 Get Quote

Technical Data Sheet: 1-Methyl-2-phenylindole
Audience: Researchers, scientists, and drug development professionals.

Chemical Identity and Properties
1-Methyl-2-phenylindole is an indole derivative characterized by a methyl group substitution

on the indole nitrogen and a phenyl group at the 2-position.[1] It is recognized for its utility as a

chromogenic agent in various biochemical assays, particularly in the detection of lipid

peroxidation.[1]

Core Data Summary
The fundamental chemical properties of 1-Methyl-2-phenylindole are summarized below. This

data is essential for experimental design, stoichiometric calculations, and analytical

characterization.

Identifier Value Source

Chemical Formula C₁₅H₁₃N [1][2][3][4]

Molecular Weight 207.27 g/mol [1][3][4][5]

CAS Number 3558-24-5 [1][2][3]
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Methodologies for Structural and Molecular Weight
Determination
While the molecular weight and formula for a well-established compound like 1-Methyl-2-
phenylindole are readily available in chemical literature, the principles of their initial

determination are rooted in fundamental analytical techniques. The data presented in this guide

is confirmed through methods including, but not limited to, mass spectrometry and elemental

analysis.

Mass Spectrometry (MS): This technique is paramount for determining the molecular weight

of a compound. In a typical workflow, the analyte (1-Methyl-2-phenylindole) is ionized, and

the resulting ions are separated based on their mass-to-charge ratio (m/z). The peak

corresponding to the intact molecular ion directly provides the molecular weight. High-

resolution mass spectrometry (HRMS) can further provide the exact mass, which helps in

confirming the elemental composition.

Elemental Analysis: This method determines the percentage composition of individual

elements (Carbon, Hydrogen, Nitrogen) in the compound. The experimentally determined

percentages are compared against the theoretical percentages calculated from the proposed

chemical formula (C₁₅H₁₃N), serving as a confirmation of the formula's accuracy.

Visualization of Chemical Composition
The following diagram illustrates the logical relationship between the compound's constituent

elements and its resulting molecular formula and weight.
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Figure 1: Derivation of Molecular Properties
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Figure 1: Derivation of Molecular Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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